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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are based on the currently available
scientific literature for SRI-31142. All published research to date has focused on the use of this
compound in rodent models of substance abuse, specifically related to its effects on the
dopamine system and its potential as a therapeutic for cocaine addiction. There is currently no
published scientific literature on the use of SRI-31142 in rodent models of depression.
Therefore, the protocols provided below are for experimental paradigms in which SRI-31142
has been studied, namely Intracranial Self-Stimulation (ICSS) and in vivo microdialysis.

Introduction to SRI-31142

SRI-31142 is a putative, brain-penetrant allosteric inhibitor of the dopamine transporter (DAT).
As an allosteric modulator, it is thought to bind to a site on the DAT that is distinct from the
dopamine and cocaine binding site, altering the transporter's conformation and function. This
mechanism of action is of interest for the development of therapeutics for substance use
disorders, as it may offer a different pharmacological profile compared to traditional competitive
DAT inhibitors.

Chemical Properties of SRI-31142:
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Molecular Formula C29H24Ne
Molecular Weight 456.54 g/mol
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Putative Mechanism of Action of SRI-31142

SRI-31142's proposed mechanism involves binding to an allosteric site on the dopamine
transporter. This binding is thought to induce a conformational change in the transporter
protein, which in turn inhibits the reuptake of dopamine from the synaptic cleft into the
presynaptic neuron. By inhibiting dopamine reuptake, SRI-31142 can modulate dopaminergic
neurotransmission. Unlike competitive inhibitors that directly block the dopamine binding site,
allosteric modulators can offer a more nuanced regulation of transporter function.
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Caption: Putative allosteric inhibition of the dopamine transporter by SRI-31142.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols for SRI-31142 in Rodent
Models

The following protocols are based on methodologies used in substance abuse research to
characterize the effects of psychoactive compounds.

Intracranial Self-Stimulation (ICSS)

ICSS is a behavioral paradigm used to assess the rewarding or aversive effects of drugs.
Animals are trained to perform an operant response (e.g., pressing a lever) to receive electrical
stimulation in a brain region associated with reward, such as the medial forebrain bundle.

Objective: To determine if SRI-31142 has rewarding or aversive properties, or if it can alter the
rewarding effects of other substances like cocaine.

Experimental Workflow:

 To cite this document: BenchChem. [Application Notes and Protocols for SRI-31142 in
Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616481#using-sri-31142-in-rodent-models-of-
depression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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